![molecular formula C20H21ClN2O3 B2467562 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide CAS No. 921863-04-9](/img/structure/B2467562.png)
2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
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Description
2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C20H21ClN2O3 and its molecular weight is 372.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a part of a broader class of compounds explored for various scientific applications. For instance, Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine heterocyclic hybrids and conducted spectroscopic, X-ray diffraction, and DFT studies to analyze their structure. These studies are crucial in understanding the chemical properties and potential applications of such compounds, including 2-chloro-N-benzamide derivatives (Almansour et al., 2016).
Distribution in Biological Tissues
Dreyfuss et al. (1973) investigated the distribution of substituted dibenzoxazepines in dog tissues, providing insights into how similar compounds might distribute in biological systems. This research is crucial for understanding the potential biomedical applications and pharmacokinetics of 2-chloro-N-benzamide derivatives (Dreyfuss et al., 1973).
Potential Therapeutic Applications
Harada et al. (1995) developed a series of 2-alkoxy-4-amino-5-chlorobenzamide derivatives, demonstrating potent serotonin-3 (5-HT3) receptor antagonistic activity. This suggests the potential therapeutic use of similar structures, such as 2-chloro-N-benzamide derivatives, in treating conditions related to serotonin receptors (Harada et al., 1995).
Heterocyclic Systems Synthesis
Ukhin et al. (2011) demonstrated the synthesis of a new polycyclic system containing the 1,4-benzodiazepine and isoindolinone fragments, indicating the diverse synthetic possibilities of benzamide-based compounds. This research underlines the synthetic versatility of compounds like 2-chloro-N-benzamide derivatives and their potential to form complex heterocyclic systems (Ukhin et al., 2011).
Novel Heterocyclic Synthesis
Sapegin et al. (2012) explored the synthesis of dibenzoxazepines, which shares structural similarities with 2-chloro-N-benzamide derivatives, demonstrating the potential for creating rare heterocyclic systems. This work contributes to the understanding of the synthesis and potential applications of similar compounds (Sapegin et al., 2012).
properties
IUPAC Name |
2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O3/c1-4-23-16-11-13(22-18(24)14-7-5-6-8-15(14)21)9-10-17(16)26-12-20(2,3)19(23)25/h5-11H,4,12H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHEFYCHBVMGZST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3Cl)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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